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Compound of Interest

Compound Name: Tmv-IN-3

Cat. No.: B12394751

Essential Safety and Handling Guide for Tmv-IN-
3

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Tmv-IN-3, a chalcone derivative identified as a Tobacco Mosaic Virus (TMV) inhibitor. The
following procedural guidance is intended to ensure the safe and effective use of this
compound in a laboratory setting.

Compound Information and Hazard Identification

Tmv-IN-3 is a chalcone derivative with antiviral activity against the Tobacco Mosaic Virus,
exhibiting an EC50 value of 120.3 ug/mL.[1] As a member of the chalcone family of
compounds, it should be handled with care, assuming potential hazards associated with this
chemical class in the absence of a specific Safety Data Sheet (SDS) for Tmv-IN-3.

General Hazards of Chalcone Derivatives

The following table summarizes the potential hazards associated with chalcone derivatives,
based on available SDS for similar compounds.
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Hazard Type Description Citations
Acute Toxicity Harmful if swallowed. [2]

Skin Irritation Causes skin irritation. [11[2][3]
Eye Irritation Causes serious eye irritation. [1112][3]

May cause respiratory irritation

Respiratory Irritation o
if inhaled.

[2]

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling Tmv-IN-3.
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Specifications and o
PPE Category Item 0 Citations
se

Nitrile or neoprene
gloves are
recommended.
) ) Always inspect gloves
_ Chemical-resistant ] ]
Hand Protection for integrity before use  [3][4]
gloves
and change them
frequently, especially
after direct contact

with the compound.

Must be worn at all

) times in the laboratory
Safety glasses with )
) ) ) where Tmv-IN-3 is
Eye Protection side shields or [11[3114]
handled to protect
goggles

against splashes or

airborne particles.

A fully buttoned lab
] coat should be worn
Body Protection Laboratory coat ) [4]
to protect skin and

personal clothing.

Recommended when
handling the powder
) ) NIOSH-approved outside of a certified
Respiratory Protection ] ' [4]
respirator chemical fume hood
or when there is a risk

of aerosolization.

Operational Plan for Handling Tmv-IN-3

A systematic approach to handling Tmv-IN-3 is essential to minimize exposure and ensure
experimental accuracy.

Step-by-Step Handling Procedure
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o Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is
clean and uncluttered. Have all necessary equipment, including weighing paper, spatulas,
and appropriate solvent, ready.

» Weighing:

o Always weigh the solid Tmv-IN-3 powder within a chemical fume hood to prevent
inhalation of airborne patrticles.

o Use an anti-static weighing dish or paper.
o Carefully transfer the desired amount using a clean spatula.
e Dissolving:

o Add the solvent to the weighed Tmv-IN-3 powder in a suitable container (e.g., vial or
flask).

o Ensure the container is appropriately labeled with the compound name, concentration,
solvent, and date.

o Cap the container securely before mixing or vortexing.
e Use in Experiments:

o When adding the Tmv-IN-3 solution to your experimental system, do so carefully to avoid
splashes.

o Keep the stock solution container capped when not in use.
e Post-Handling:

o Clean all equipment that came into contact with Tmv-IN-3.

o Wipe down the work area in the fume hood.

o Dispose of all waste as described in the Disposal Plan (Section 4).
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o Wash hands thoroughly with soap and water after removing gloves.

Experimental Workflow for Handling Tmv-IN-3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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